Cas no 65300-29-0 (3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-)
65300-29-0 structure
Product Name:3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
CAS No:65300-29-0
MF:C10H9FO
MW:164.176266431808
CID:400736
Update Time:2024-01-29
3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
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- MDL: MFCD00205144
- Inchi: 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
- InChI Key: IXOKEPVAYTWJGM-NSCUHMNNSA-N
- SMILES: CC(=O)/C=C/C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 164.06377
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 141-143 °C(Press: 12 Torr)
- PSA: 17.07
3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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